Cas no 904272-56-6 (2-methyl-N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-nitrobenzamide)

• Product Name: 2-methyl-N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-nitrobenzamide
• CAS No: 904272-56-6
• MF: C₂₄H₂₀N₄O₄
• MW: 428.440005302429
• CID: 5494857
• Update Time: 2025-10-29

2-methyl-N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-[2-methyl-4-(2-methyl-4-oxoquinazolin-3-yl)phenyl]-3-nitrobenzamide
• 2-methyl-N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-nitrobenzamide

• Inchi： 1S/C24H20N4O4/c1-14-13-17(27-16(3)25-21-9-5-4-7-19(21)24(27)30)11-12-20(14)26-23(29)18-8-6-10-22(15(18)2)28(31)32/h4-13H,1-3H3,(H,26,29)
• InChI Key： PRFOQPIZPZMMOR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2C(=O)C3=C(N=C2C)C=CC=C3)C=C1C)(=O)C1=CC=CC([N+]([O-])=O)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-methyl-N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-nitrobenzamide

Comprehensive Overview of 2-methyl-N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-nitrobenzamide (CAS No. 904272-56-6)

The compound 2-methyl-N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-nitrobenzamide (CAS No. 904272-56-6) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a quinazolinone core and a nitrobenzamide moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, given its unique molecular interactions and binding affinity.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapy. This compound’s structural complexity aligns with the growing focus on kinase inhibitors and protein-protein interaction modulators, which are hot topics in oncology and neurodegenerative disease research. Its CAS No. 904272-56-6 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and lead optimization studies.

The 2-methyl-N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-nitrobenzamide exhibits promising pharmacokinetic properties, including moderate solubility and stability under physiological conditions. These traits are critical for drug-likeness assessments, a key consideration in modern medicinal chemistry. Its nitro group and quinazolinone ring contribute to its electronic properties, which are often explored in computational chemistry models to predict bioactivity.

From a synthetic perspective, the preparation of this compound involves multi-step organic synthesis, including amide coupling and cyclization reactions. These methods are widely discussed in chemical forums and research publications, as they are essential for producing high-purity batches for biological assays. The compound’s CAS No. 904272-56-6 is often referenced in patent literature, highlighting its potential as a proprietary intermediate in drug development pipelines.

Environmental and safety profiles of such compounds are also a growing concern among researchers. While 2-methyl-N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-nitrobenzamide is not classified as hazardous, its handling requires standard laboratory precautions. This aligns with the broader industry trend toward green chemistry and sustainable synthesis, which are frequently searched topics in scientific communities.

In conclusion, 2-methyl-N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-nitrobenzamide (CAS No. 904272-56-6) represents a compelling case study in the intersection of structural design and therapeutic potential. Its relevance to drug discovery, coupled with its mechanistic versatility, ensures its continued prominence in both academic and industrial research. As the scientific community delves deeper into personalized medicine, compounds like this will likely play a pivotal role in shaping future biopharmaceutical innovations.